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Compound of Interest

Compound Name: Stearyl citrate

Cat. No.: B12701283 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Stearyl citrate, a waxy solid ester of stearyl alcohol and citric acid. While Stearyl
citrate is "Generally Recognized as Safe" (GRAS) for use in food by the U.S. Food and Drug

Administration, proper laboratory handling procedures are crucial to minimize exposure and

ensure operational safety.[1][2]

Personal Protective Equipment (PPE)
Although specific occupational exposure limits for Stearyl citrate have not been established, a

thorough risk assessment should guide the selection of appropriate PPE. The following

recommendations are based on general laboratory best practices for handling solid chemicals

that may generate dust.

Recommended Personal Protective Equipment for Handling Stearyl Citrate:
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PPE Category Recommendation Standard

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

ANSI Z87.1

Hand Protection

Nitrile gloves are

recommended for incidental

contact. For prolonged

handling, consult the glove

manufacturer's compatibility

data.

ASTM F1001

Body Protection
A standard laboratory coat

should be worn.

Respiratory Protection

Not typically required under

normal conditions with

adequate ventilation. If dust is

generated, a NIOSH-approved

N95 respirator or higher may

be necessary.

NIOSH 42 CFR 84

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle Stearyl citrate in a well-ventilated area. The use of a chemical fume

hood is recommended if there is a potential for dust generation or if the substance is heated.

Ignition Sources: Avoid contact with strong oxidizing agents. Keep away from open flames

and excessive heat.

Storage: Store in a cool, dry place in a tightly sealed container.

Spill Management:

In the event of a spill, the following steps should be taken:
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Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the appropriate

personal protective equipment as outlined above.

Containment: For solid spills, carefully sweep or vacuum the material to avoid generating

dust. Place the collected material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of the contaminated materials and spill residue as chemical waste

in accordance with local, state, and federal regulations.

Disposal:

Dispose of unused Stearyl citrate and any contaminated materials as chemical waste. All

waste must be handled in accordance with local, state, and federal regulations.[3] It is essential

to consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Toxicity and Physical Properties
While comprehensive toxicological data for occupational exposure to Stearyl citrate is limited,

it is generally considered to have low acute toxicity.

Quantitative Data Summary:

Property Value Source

Acute Oral Toxicity (LD50) > 5,400 mg/kg (Rat) [4]

Acceptable Daily Intake (ADI) Up to 50 mg/kg body weight JECFA (1973)

Note: The ADI is established for food consumption and not as an occupational exposure limit.
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Currently, there are no standardized, publicly available key experimental protocols specifically

detailing the use of Stearyl citrate in a laboratory setting beyond its synthesis. General

laboratory procedures for handling solid, non-volatile organic compounds should be followed.

When designing experiments, consider the solubility of Stearyl citrate, which is soluble in hot

ethanol and insoluble in water and cold ethanol.[5]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling Stearyl citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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